Cas no 2171587-33-8 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(hydroxymethyl)phenylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(hydroxymethyl)phenylcarbamoyl}propanoic acid
• CAS No: 2171587-33-8
• MF: C₂₆H₂₄N₂O₆
• MW: 460.478567123413
• CID: 6079165
• PubChem ID: 165812167
• Update Time: 2025-05-21

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(hydroxymethyl)phenylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(hydroxymethyl)phenylcarbamoyl}propanoic acid
• 2171587-33-8
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[3-(hydroxymethyl)phenyl]carbamoyl}propanoic acid
• EN300-1516914

• Inchi： 1S/C26H24N2O6/c29-14-16-6-5-7-17(12-16)27-25(32)23(13-24(30)31)28-26(33)34-15-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-12,22-23,29H,13-15H2,(H,27,32)(H,28,33)(H,30,31)
• InChI Key： VHWLTVHNQRLNQE-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=CC=C(CO)C=1)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 460.16343649g/mol
• Monoisotopic Mass: 460.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 125Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(hydroxymethyl)phenylcarbamoyl}propanoic acid

Comprehensive Guide to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(hydroxymethyl)phenylcarbamoyl}propanoic acid (CAS No. 2171587-33-8)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(hydroxymethyl)phenylcarbamoyl}propanoic acid (CAS No. 2171587-33-8) is a specialized organic compound widely used in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are essential building blocks in solid-phase peptide synthesis (SPPS). Its unique structure, featuring both Fmoc (9-fluorenylmethoxycarbonyl) and hydroxymethylphenylcarbamoyl groups, makes it highly valuable for designing complex peptides and bioactive molecules.

The growing demand for peptide-based therapeutics has increased interest in compounds like 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(hydroxymethyl)phenylcarbamoyl}propanoic acid. Researchers are particularly focused on its role in developing targeted drug delivery systems and bioconjugation strategies. With the rise of personalized medicine and biopharmaceuticals, this compound has gained attention for its potential in creating peptide-drug conjugates and modified biomolecules.

One of the key advantages of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(hydroxymethyl)phenylcarbamoyl}propanoic acid is its compatibility with automated peptide synthesizers. The Fmoc group provides temporary protection for the amino group, allowing selective deprotection under mild conditions. Meanwhile, the hydroxymethylphenylcarbamoyl moiety offers additional functionalization opportunities, enabling researchers to introduce linkers, fluorescent tags, or bioactive ligands into peptide sequences.

In recent years, CAS No. 2171587-33-8 has been explored in the development of peptide-based vaccines and diagnostic agents. Its ability to incorporate into multi-functional peptide scaffolds makes it a valuable tool for immunotherapy research. Additionally, the compound has been studied in material science applications, such as peptide hydrogel formation and bioactive coatings for medical devices.

The synthesis and handling of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(hydroxymethyl)phenylcarbamoyl}propanoic acid require specialized knowledge in organic chemistry and peptide synthesis techniques. Proper storage conditions, typically at -20°C in a dry environment, are essential to maintain its stability. Researchers working with this compound should be familiar with HPLC purification methods and mass spectrometry analysis to ensure product quality.

As the field of peptide therapeutics continues to expand, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(hydroxymethyl)phenylcarbamoyl}propanoic acid is expected to play an increasingly important role. Its versatility in peptide modification and bioconjugation chemistry makes it a valuable asset for pharmaceutical companies and research institutions working on next-generation biologics and precision medicine approaches.

For researchers seeking high-quality Fmoc-protected amino acid derivatives, understanding the properties and applications of CAS No. 2171587-33-8 is crucial. The compound's unique characteristics make it particularly suitable for challenging peptide synthesis projects and advanced bioconjugation strategies. As peptide-based drugs continue to gain FDA approvals, the demand for specialized building blocks like this compound is likely to grow significantly in the coming years.